Cas no 1247628-40-5 (2-(3-cyano-1H-1,2,4-triazol-1-yl)acetic acid)

• Product Name: 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetic acid
• CAS No: 1247628-40-5
• MF: C₅H₄N₄O₂
• MW: 152.110859870911
• MDL: MFCD17241706
• CID: 4580557
• PubChem ID: 60710203
• Update Time: 2025-06-29

2-(3-cyano-1H-1,2,4-triazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetic acid
• (3-Cyano-[1,2,4]triazol-1-yl)-acetic acid
• 2-(3-cyano-1,2,4-triazol-1-yl)acetic acid
• 3-Cyano-1H-1,2,4-triazole-1-acetic Acid
• SB32178
• Z228466924
• CS-0197794
• EN300-111863
• 2-(3-cyano-1H-1,2,4-triazol-1-yl)aceticacid
• (3-Cyano-1H-1,2,4-triazol-1-yl)acetic Acid
• SCHEMBL18762383
• (3-cyano-1,2,4-triazol-1-yl)acetic acid
• F82958
• 1247628-40-5
• AKOS009112952

• MDL： MFCD17241706
• Inchi： 1S/C5H4N4O2/c6-1-4-7-3-9(8-4)2-5(10)11/h3H,2H2,(H,10,11)
• InChI Key： FFPPDHULQMPMJG-UHFFFAOYSA-N
• SMILES： OC(CN1C=NC(C#N)=N1)=O

Computed Properties

• Exact Mass: 152.03342538g/mol
• Monoisotopic Mass: 152.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 91.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetic acid

Introduction to 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetic acid (CAS No. 1247628-40-5)

2-(3-cyano-1H-1,2,4-triazol-1-yl)acetic acid (CAS No. 1247628-40-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Cyanoacetic acid, 3-(1H-1,2,4-triazol-3-yl)-, is characterized by its unique structural features and potential biological activities. The compound's structure consists of a cyano group and a 1H-1,2,4-triazole ring attached to an acetic acid moiety, which collectively contribute to its diverse chemical and biological properties.

The synthesis of 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetic acid has been extensively studied due to its potential applications in drug discovery and development. One of the most common synthetic routes involves the reaction of cyanoacetic acid with 3-amino-1H-1,2,4-triazole in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Recent research has highlighted the potential of 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetic acid as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits significant anti-inflammatory and antitumor activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetic acid effectively inhibits the activity of cyclooxygenase (COX), an enzyme involved in the production of prostaglandins that mediate inflammation. This finding suggests that the compound could be a promising candidate for the treatment of inflammatory diseases such as arthritis.

In addition to its anti-inflammatory properties, 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetic acid has also shown promise in cancer research. A study published in the Cancer Research journal reported that this compound selectively targets and induces apoptosis in various cancer cell lines while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

The pharmacokinetic properties of 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetic acid have also been investigated to assess its suitability for clinical applications. Preclinical studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been found to have good oral bioavailability and a long half-life in vivo, which are desirable attributes for a potential drug candidate.

To further enhance its therapeutic potential, researchers have explored various derivatives and analogs of 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetic acid. These modifications aim to optimize the compound's potency and selectivity while minimizing potential side effects. For example, substituting different functional groups on the triazole ring or modifying the acetic acid moiety can lead to compounds with enhanced biological activities.

In conclusion, 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetic acid (CAS No. 1247628-40-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive lead compound for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.